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Compound of Interest

Compound Name: 5'-O-DMT-N2-DMF-dG

Cat. No.: B15587952 Get Quote

Researchers and professionals in drug development handling modified nucleosides such as 5'-
O-DMT-N2-DMF-dG must adhere to stringent disposal protocols to ensure laboratory safety

and environmental protection. The disposal of this compound is primarily governed by its

components, namely the N,N-dimethylformamide (DMF) group, which is a flammable and

harmful substance. Therefore, 5'-O-DMT-N2-DMF-dG must be treated as hazardous chemical

waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult your institution's specific

safety guidelines and the material's Safety Data Sheet (SDS). Always handle 5'-O-DMT-N2-
DMF-dG in a well-ventilated area, preferably under a chemical fume hood, while wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 5'-O-DMT-N2-DMF-dG is as follows:

Waste Collection:

Collect waste containing 5'-O-DMT-N2-DMF-dG in a designated, properly labeled, and

leak-proof container.
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The container must be compatible with organic chemical waste.

Do not mix this waste with other waste streams unless compatibility has been verified.

Labeling:

Clearly label the waste container with "Hazardous Waste" and list the full chemical name:

"5'-O-DMT-N2-DMF-dG".

Include the concentration and quantity of the waste.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area, away from sources of ignition.

Disposal:

Arrange for the collection of the hazardous waste by your institution's environmental health

and safety (EHS) department or a licensed chemical waste disposal contractor.

This compound should be sent to an approved waste disposal plant for incineration.

Note: Under no circumstances should 5'-O-DMT-N2-DMF-dG or its waste be disposed of down

the drain or in regular trash.

Quantitative Data on Hazardous Component
The primary hazardous component of 5'-O-DMT-N2-DMF-dG is N,N-dimethylformamide

(DMF). The following table summarizes its key hazard information.
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Property Value

Chemical Formula C3H7NO

Hazard Statements H226, H312+H332, H319, H360

Description of Hazards

Flammable liquid and vapor. Harmful in contact

with skin or if inhaled. Causes serious eye

irritation. May damage fertility or the unborn

child.

Disposal Method
Incineration at an approved waste disposal

plant.

Disposal Workflow
The logical flow for the proper disposal of 5'-O-DMT-N2-DMF-dG is illustrated in the diagram

below.
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Disposal workflow for 5'-O-DMT-N2-DMF-dG.

By adhering to these procedures, laboratories can ensure the safe and responsible disposal of

5'-O-DMT-N2-DMF-dG, minimizing risks to personnel and the environment.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of 5'-O-
DMT-N2-DMF-dG]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587952#5-o-dmt-n2-dmf-dg-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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